Cas no 1198436-87-1 (1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid)

1-(Propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole core substituted with an isopropyl group at the 1-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of both the triazole ring and carboxylic acid functional group allows for further derivatization, enabling the development of compounds with tailored properties. Its structural motif is particularly valuable in designing enzyme inhibitors and ligands, owing to the triazole's ability to participate in hydrogen bonding and metal coordination. The product exhibits good stability under standard conditions, facilitating handling and storage.
1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid structure
1198436-87-1 structure
Product Name:1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid
CAS No:1198436-87-1
MF:C6H9N3O2
MW:155.154560804367
CID:2112915
PubChem ID:58337020
Update Time:2025-10-28

1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyl-2H-1,2,4-triazole-3-carboxylic acid
    • 1-Isopropyl-1H-1,2,4-triazole-5-carboxylic acid
    • 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid
    • CYLFZZQRMJNPFV-UHFFFAOYSA-N
    • STL415398
    • 1-(1-Methylethyl)-1H-1,2,4-triazole-5-carboxylic acid
    • Inchi: 1S/C6H9N3O2/c1-4(2)9-5(6(10)11)7-3-8-9/h3-4H,1-2H3,(H,10,11)
    • InChI Key: CYLFZZQRMJNPFV-UHFFFAOYSA-N
    • SMILES: OC(C1=NC=NN1C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Topological Polar Surface Area: 68

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Additional information on 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid

Recent Advances in the Study of 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid (CAS: 1198436-87-1)

The compound 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid (CAS: 1198436-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core, has been explored for its versatile pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological targets and therapeutic potential.

One of the key advancements in the study of this compound is its role as a building block in the synthesis of novel bioactive molecules. Researchers have utilized its carboxylic acid functionality to generate derivatives with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that ester and amide derivatives of 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid exhibited improved bioavailability and target engagement in preclinical models of inflammatory diseases. The study highlighted the compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression.

Another notable area of research involves the compound's potential as an antimicrobial agent. A recent ACS Infectious Diseases publication reported that 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid derivatives displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The study employed structure-activity relationship (SAR) analysis to identify critical functional groups responsible for antimicrobial efficacy, paving the way for the design of next-generation antibiotics.

In addition to its therapeutic applications, the compound has also been investigated for its utility in chemical biology tools. For example, a 2024 study in Chemical Communications described the use of 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid as a versatile scaffold for developing fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, offering new insights into oxidative stress-related diseases. The study underscored the compound's adaptability in diverse research contexts, from drug discovery to diagnostic tool development.

Despite these promising findings, challenges remain in the clinical translation of 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full potential of this compound. Overall, the latest research underscores the growing importance of 1-(propan-2-yl)-1H-1,2,4-triazole-5-carboxylic acid in advancing both fundamental science and applied medicine.

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